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Compound of Interest

Ethyl 2-
Compound Name:
ethylcyclopropanecarboxylate

Cat. No.: B044356

For the attention of: Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct experimental data for Ethyl 2-ethylcyclopropanecarboxylate is not readily
available in public databases. The information presented herein is a compilation of data for
structurally similar compounds and predicted properties to serve as a reference guide. All data
for analogous compounds are explicitly labeled.

Executive Summary

This technical guide provides a detailed overview of the anticipated chemical properties of
Ethyl 2-ethylcyclopropanecarboxylate. Due to the limited availability of direct experimental
data, this document leverages information from close structural analogs, namely Ethyl
cyclopropanecarboxylate and Ethyl 2-methylcyclopropanecarboxylate, to infer the probable
characteristics of the title compound. This guide covers physicochemical properties, reactivity,
and a proposed synthetic pathway, offering a valuable resource for researchers and
professionals in drug development and organic synthesis.

Physicochemical Properties

The physicochemical properties of Ethyl 2-ethylcyclopropanecarboxylate are crucial for
understanding its behavior in various experimental and biological systems. Below is a
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comparative summary of available data for analogous compounds.

Ethyl Ethyl 2- 2-

Property cyclopropanecarbo methylcyclopropan Ethylcyclopropane-
xylate[1][2][3][4] ecarboxylate[5][6] 1-carboxylic acid[7]

Molecular Formula CéH1002 C7H1202 CéH1002

Molecular Weight 114.14 g/mol 128.17 g/mol 114.14 g/mol

Boiling Point 130-135 °C 75 °C at 11 mmHg No data available

_ 1.0195 g/mL .
Density 0.96 g/mL at 25 °C ) No data available
(estimate)

Refractive Index

1.42 at 20 °C

1.4800 (estimate)

No data available

Solubility

Not miscible in water

Soluble in most

organic solvents

No data available

Flash Point

18°C

42.2 °C

No data available

Reactivity and Stability

The reactivity of Ethyl 2-ethylcyclopropanecarboxylate is largely dictated by the strained

cyclopropane ring and the ethyl ester functional group.

e Ring Strain: The cyclopropane ring is characterized by significant ring strain, making it

susceptible to ring-opening reactions under certain conditions, such as in the presence of

strong acids or upon hydrogenation.

o Ester Group Reactivity: The ethyl ester group can undergo typical ester reactions, including:

o Hydrolysis: In the presence of acid or base, the ester can be hydrolyzed to yield 2-

ethylcyclopropanecarboxylic acid and ethanol.

o Transesterification: Reaction with another alcohol in the presence of a catalyst can result

in the exchange of the ethoxy group.

o Amidation: Reaction with amines can form the corresponding amide.
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o Reduction: Strong reducing agents like lithium aluminum hydride can reduce the ester to
the corresponding alcohol, (2-ethylcyclopropyl)methanol.

Stability: The compound should be stored in a cool, dry, and well-ventilated area. It is
incompatible with strong oxidizing agents.

Experimental Protocols: Proposed Synthesis

A common method for the synthesis of substituted cyclopropanes is the Simmons-Smith
reaction. A plausible synthetic route to Ethyl 2-ethylcyclopropanecarboxylate would involve
the cyclopropanation of ethyl pent-2-enoate.

Reaction: Simmons-Smith cyclopropanation of ethyl pent-2-enoate.

Materials:

Ethyl pent-2-enoate

» Diiodomethane (CH:l2)

e Zinc-copper couple (Zn(Cu))

¢ Anhydrous diethyl ether

e Saturated aqueous ammonium chloride solution
e Saturated aqueous sodium bicarbonate solution
e Anhydrous magnesium sulfate

¢ lodine (for activation)

Procedure:

o A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux
condenser, and a dropping funnel is charged with a zinc-copper couple under an inert
atmosphere (e.g., argon or nitrogen).
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o Asmall crystal of iodine is added to activate the zinc-copper couple.
e Anhydrous diethyl ether is added to the flask.

o A solution of diliodomethane in anhydrous diethyl ether is added dropwise to the stirred
suspension.

o A solution of ethyl pent-2-enoate in anhydrous diethyl ether is then added dropwise to the
reaction mixture.

e The reaction mixture is stirred at room temperature and may be gently heated to reflux to
ensure the completion of the reaction. The progress of the reaction can be monitored by thin-
layer chromatography (TLC) or gas chromatography (GC).

e Upon completion, the reaction is quenched by the slow addition of a saturated aqueous
ammonium chloride solution.

e The resulting mixture is filtered to remove unreacted zinc.
e The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

e The combined organic layers are washed with a saturated agueous sodium bicarbonate
solution and then with brine.

o The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is
removed under reduced pressure.

e The crude product is purified by fractional distillation under reduced pressure to yield Ethyl
2-ethylcyclopropanecarboxylate.

Mandatory Visualizations
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Proposed Synthesis of Ethyl 2-ethylcyclopropanecarboxylate
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Caption: Proposed synthetic workflow for Ethyl 2-ethylcyclopropanecarboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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